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Compound of Interest

Compound Name: 4,4-Dimethyl Retinoic Acid-d3
CAS No.: 1346606-19-6
Cat. No.: B1146217
Get Quote
. J

Executive Summary & Risk Profile

4,4-Dimethyl Retinoic Acid-d3 is a stable isotope-labeled retinoid primarily used as an
Internal Standard (IS) for mass spectrometry (LC-MS/MS) quantification of retinoic acid
derivatives.[1] While its deuterated nature ("-d3") provides analytical stability, it retains the
potent biological activity of its parent compound.

Critical Hazard: Retinoids are potent teratogens (Reproductive Toxicity Category 1B). Strict
containment is required not only to protect the operator from exposure but also to protect the
high-value isotopic standard from degradation via light and oxidation.

Hazard Characterization Table
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Hazard Class Category Signal Word Hazard Statement

H360: May damage

Reproductive Toxicity 1B DANGER fertility or the unborn
child.

H302: Harmful if

Acute Toxicity (Oral) 4 Warning
swallowed.[2][3][4]
S ] H315: Causes skin
Skin Irritation 2 Warning o
irritation.[2][4][5][6][7]
o ] H319: Causes serious
Eye Irritation 2A Warning o
eye irritation.[5]
) o ] H400: Very toxic to
Agquatic Toxicity Acute 1 Warning

aquatic life.

Personal Protective Equipment (PPE) Strategy

The PPE strategy for this compound is designed to create a "Redundant Barrier System."
Because the compound is often handled in micro-quantities (milligrams) as a powder before
dissolution, the risk of airborne particulate inhalation is the primary vector of exposure.

Respiratory Protection[3][7][9]

» Primary Control: All handling of the solid powder must occur within a certified Chemical
Fume Hood or a Powder Containment Balance Enclosure.

e Secondary Control (If Hood Unavailable): A powered air-purifying respirator (PAPR) or a full-
face respirator with P100 (HEPA) cartridges. Note: N95 masks are insufficient for high-
potency teratogenic powders due to poor facial seal reliability.

Dermal Protection (The "Double-Shell" Protocol)

Retinoids are lipophilic and often dissolved in organic solvents (DMSO, Methanol) that can

permeate standard gloves.

 Inner Glove: Nitrile (4 mil) — Acts as a second skin and sweat barrier.
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e Outer Glove: Nitrile (Minimum 5-8 mil) or Laminate (Silver Shield) if handling large volumes
of aggressive solvents (e.g., Chloroform).

e Technique: Inspect gloves for pinholes. Change outer gloves immediately upon splash
contact. Tape the outer glove cuff to the lab coat sleeve to prevent wrist exposure.

Eye & Body Protection

o Eyes: Chemical Splash Goggles (ANSI Z87.1). Safety glasses are acceptable only if working
strictly behind a fume hood sash.

o Body: Tyvek® lab coat or a back-closing isolation gown. Standard cotton lab coats can retain
toxic dust; disposable outer layers are preferred for weighing operations.

Visualization: PPE Decision Logic

The following diagram illustrates the decision matrix for selecting PPE based on the physical
state of the compound.
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Start: Handling 4,4-Dimethyl Retinoic Acid-d3

Determine Physical State

Powder Form Dissolved

Solid / Powder Handling Solution / Solvated Handling
(High Inhalation Risk) (High Permeation Risk)

ENGINEERING CONTROL:

Check Solvent Compatibility
(DMSO/MeOH = Nitrile OK)
(Chloroform = Laminate Req)

Balance Enclosure or
Low-Flow Fume Hood

REQUIRED PPE: REQUIRED PPE:
1. Double Nitrile Gloves 1. Double Nitrile (Change on Splash)
2. Tyvek Sleeves/Coat 2. Splash Goggles
3. P100 Respirator (if outside hood) 3. Impervious Apron

Click to download full resolution via product page

Figure 1: Decision logic for selecting appropriate PPE based on the physical state of the
retinoid standard.
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Operational Workflow: Handling & Solubilization

This protocol ensures safety while preserving the integrity of the light-sensitive "d3" isotope.

Preparation

Lighting: Retinoids are photo-labile (degrade in light). Use Amber Glassware and work under
yellow/red safety lights or dim the lab lights.

Static Control: Use an anti-static gun on the weighing boat. Static charge can cause the
lightweight powder to "jump," creating an aerosol hazard and loss of expensive material.

Step-by-Step Solubilization

Don PPE: Put on inner nitrile gloves, Tyvek sleeves, and outer nitrile gloves.
Transfer: Move the vial containing the 4,4-Dimethyl Retinoic Acid-d3 into the fume hood.

Weighing: Open the vial only inside the hood. Weigh the required amount into an amber
volumetric flask.

Dissolution: Add the carrier solvent (typically DMSO or Methanol).

o Scientific Insight: Avoid chlorinated solvents if possible, as they degrade nitrile gloves
rapidly. If Chloroform is required, use Silver Shield laminate gloves.

Inerting: Overlay the solution with Argon or Nitrogen gas to prevent oxidation of the
conjugated double bond system.

Decontamination: Wipe down the balance and exterior of the vial with a solvent-dampened
Kimwipe (Acetone or Ethanol) before removing items from the hood.

Waste Disposal[5]

Solid Waste: Contaminated gloves, weighing boats, and wipes must be disposed of in a
container labeled "Hazardous Waste: Teratogenic/Toxic."

Liquid Waste: Collect in a dedicated solvent waste stream. Do not mix with oxidizers (e.g.,
Nitric Acid) as this can cause exothermic reactions.
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Visualization: Experimental Workflow

This diagram outlines the safe handling lifecycle from storage to waste.

Solubilization
(DMSO/MeOH + Inert Gas)

Low Light LC-MS/MS Analysis

Storage Anti-static

(-20°C, Dark)

Equilibrate to RT Wipes/Gloves Disposal
(Prevent Condensation) (High-Temp Incineration)

Weighing
(Fume Hood + Amber Glass)

Click to download full resolution via product page

Figure 2: Operational workflow emphasizing temperature control and light protection to
maintain standard integrity.

Emergency Procedures

In the event of exposure, immediate action is critical to mitigate teratogenic risk.

Incident Type Immediate Action Secondary Action

Wash with soap and water for ) )
) Seek medical attention.[4][5][6]
15 minutes. Do NOT use

Skin Contact ] [8][9] Provide SDS to
scrubbing brushes (abrades o
physician.[5][10][8][9]

skin).

Flush with eyewash station for ,
Consult an ophthalmologist

Eye Contact 15 minutes, holding eyelids ) )
immediately.
open.
Monitor for respiratory
Inhalation Move to fresh air immediately. irritation; medical eval

required.

Cover with wet paper towels
Spill (Solid) (to prevent dust). Wipe up with
solvent.

Dispose of cleanup materials

as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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